Cas no 819849-22-4 (3-(N, N-Dimethylaminomethyl) phenylboronic acid)

• Product Name: 3-(N, N-Dimethylaminomethyl) phenylboronic acid
• CAS No: 819849-22-4
• MF: C₉H₁₄BNO₂
• MW: 179.023962497711
• MDL: MFCD20731144
• CID: 1026811
• PubChem ID: 20672259
• Update Time: 2024-12-09

3-(N, N-Dimethylaminomethyl) phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-((Dimethylamino)methyl)phenylboronic acid
• [3-[(dimethylamino)methyl]phenyl]boronic acid
• {3-[(Dimethylamino)methyl]phenyl}boronic acid hydrochloride
• 3-(N,N-dimethylaminomethyl)phenylboronic acid
• 3-((Dimethylamino)methyl)benzeneboronic acid
• [3-[(N,N-Dimethylamino)methyl]phenyl]boronic acid
• B-[3-[(Dimethylamino)methyl]phenyl]boronic acid (ACI)
• Boronic acid, [3-[(dimethylamino)methyl]phenyl]- (9CI)
• 3-(Dimethylaminomethyl)phenylboronic acid
• {3-[(Dimethylamino)methyl]phenyl}boronic acid
• EN300-251096
• DB-356310
• ALBB-026973
• MFCD03425961
• AS-30722
• 3-((Dimethylamino)methyl)phenylboronicacid
• SCHEMBL1723229
• 819849-22-4
• 3-(N, N-DIMETHYLAMINOMETHYL) PHENYLBORONIC ACID
• OFYQEYPITRRCBP-UHFFFAOYSA-N
• 3-(N,N-dimethylaminomethyl)phenyl boronic acid
• Boronic acid, [3-[(dimethylamino)methyl]phenyl]-
• DTXSID30609343
• (3-((dimethylamino)methyl)phenyl)boronic acid
• 3-[(Dimethylamino)methyl]phenylboronic acid
• boronic acid, [3-[(dimethylamino)methyl]phenyl]-, hydrochloride
• AKOS010796250
• CS-M2927
• 3-(N, N-Dimethylaminomethyl) phenylboronic acid

• MDL： MFCD20731144
• Inchi： 1S/C9H14BNO2/c1-11(2)7-8-4-3-5-9(6-8)10(12)13/h3-6,12-13H,7H2,1-2H3
• InChI Key： OFYQEYPITRRCBP-UHFFFAOYSA-N
• SMILES： OB(C1C=C(CN(C)C)C=CC=1)O

Computed Properties

• Exact Mass: 179.11200
• Monoisotopic Mass: 179.1117589 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 179.03
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• Density: 1.09
• PSA: 43.70000
• LogP: -0.57200